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Cat. No.: B1581314 Get Quote

CAS No: 7787-85-1 Document Type: Advanced Handling & Safety Protocol Version: 1.0

(Scientific Reference)

Executive Summary
2-Chloroethylmethyldichlorosilane is a bifunctional organosilane intermediate used primarily

as a coupling agent and surface modifier in drug delivery systems and solid-phase synthesis.

Its dual reactivity profile—comprising highly hydrolyzable silicon-chlorine bonds and a robust

alkyl-halide tail—makes it a critical tool for anchoring organic pharmacophores to inorganic

substrates (e.g., silica nanoparticles, glass surfaces).

However, this utility comes with a steep risk profile. It is not merely "corrosive"; it is a water-

reactive lachrymator that generates hydrogen chloride (HCl) gas upon contact with ambient

moisture. This guide moves beyond standard SDS boilerplate to provide the mechanistic logic

required for safe, high-integrity experimental execution.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]
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Property Specification Technical Note

Chemical Name

2-

Chloroethylmethyldichlorosilan

e

Systematic naming indicates

two distinct reactive centers.

CAS Number 7787-85-1

Distinct from its isomer, 1-

chloroethyltrichlorosilane (CAS

7787-82-8).[1][2][3]

Formula C₃H₇Cl₃Si MW: 177.53 g/mol

Physical State Colorless to pale yellow liquid Fumes in air due to hydrolysis.

Boiling Point ~157 °C

High boiling point allows for

high-temperature

functionalization.

Density 1.26 g/mL (at 20°C)
Denser than water; sinks and

reacts violently at the interface.

Flash Point ~55 °C (Est.)
Combustible Liquid. Vapors

can form explosive mixtures.

Solubility Reacts with water

Soluble in anhydrous toluene,

hexane, THF, and

dichloromethane.

Hazard Assessment & Toxicology: The "Why"
Behind the Risk
To handle this compound safely, one must understand the mechanism of injury, which operates

on two timescales:

A. Immediate Acute Threat: Hydrolysis
Upon contact with mucous membranes (eyes, lungs) or skin, the Si-Cl bonds undergo rapid

hydrolysis driven by tissue moisture.

Reaction:
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Consequence: This is not a thermal burn but a chemical dehydration and acid cauterization.

The generated HCl gas causes immediate respiratory spasm and pulmonary edema if

inhaled.

B. Latent Threat: Alkylation
The 2-chloroethyl moiety resembles the structure of nitrogen mustards (though significantly

less potent).

Mechanism: The terminal carbon-chlorine bond (

) is an electrophile. While less reactive than the silane center, prolonged exposure can
theoretically lead to alkylation of DNA or proteins.

Implication: Treat all skin exposures as potential systemic toxicity hazards, not just acid

burns.

Advanced Handling & Storage Protocols
A. The "Dry Chain" Principle
The integrity of this reagent—and the safety of the user—depends on maintaining a continuous

"dry chain" (exclusion of moisture).

Primary Barrier: Handle exclusively in a fume hood or glovebox.

Inert Atmosphere: Argon is preferred over Nitrogen due to its higher density, which blankets

the liquid surface more effectively in open vessels.

Glassware: All glassware must be oven-dried (>120°C for 4 hours) and purged with inert gas.

Surface silanols on "wet" glass will consume the reagent instantly.

B. Transfer Protocol (Cannula/Syringe)
Do not pour this reagent. Pouring increases surface area for hydrolysis and releases HCl

fumes.

Step-by-step Syringe Transfer:
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Pressure Equalization: Insert a needle connected to an inert gas line (bubbler) into the

reagent bottle septum to prevent vacuum formation.

Draw: Use a dry, glass syringe with a Luer-lock needle. Draw the liquid slowly to avoid

cavitation.

Transfer: Inject directly into the reaction solvent (e.g., anhydrous Toluene) below the liquid

surface.

Neutralization: Immediately pull anhydrous alcohol (e.g., isopropanol) into the contaminated

syringe to quench residual silane before cleaning.

C. Storage
Container: Store in the original container with a Teflon-lined septum cap.

Environment: Flammables cabinet, cool (<25°C), and strictly separated from oxidizers and

bases.

Shelf Life: Check for turbidity (cloudiness), which indicates hydrolysis and formation of

siloxane polymers. If cloudy, the reagent titer is compromised.

Emergency Response & Neutralization
Standard "Water Flush" Disclaimer: While water flushing is the standard for skin exposure, do

not add water directly to a spill of the neat chemical.
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Scenario Protocol Mechanistic Logic

Skin Contact

Immediate Wipe -> Flush.

Quickly wipe excess liquid with

a dry gauze, then flood with

water for 15+ mins.

Reducing the bulk liquid

volume before adding water

minimizes the exothermic heat

of hydrolysis on the skin.

Eye Contact
Flood Immediately. Do not

wipe. Irrigate for 30 mins.

The eye's moisture has

already triggered the reaction;

dilution is the only solution.

Spill (Bench)
Cover with Dry Sand/Lime. Do

not use water.

Sand absorbs the liquid; Lime

(CaO) neutralizes the

generated acid. Scoop into a

waste container for hazardous

disposal.

Fire
Dry Chemical or CO₂. Do NOT

use water jet.

Water will accelerate HCl

production and potentially

spread the fire via floating

burning liquid.

Synthesis Applications in Drug Development[8][9]
This silane is a "linker" molecule. It is used to functionalize inorganic surfaces (silica, iron oxide

nanoparticles) to create a reactive "handle" (the chloroethyl group) for attaching drug

molecules.

Workflow Visualization: Surface Functionalization &
Drug Tethering
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Step 1: Surface Activation

Silica Surface
(Si-OH groups)

Functionalized Surface
(Cl-CH2-CH2-Si-O-Surface)

 Step 1: Silanization
(-HCl, Anhydrous Toluene)

2-Chloroethyl-
methyldichlorosilane Immobilized Drug

(R-NH-CH2-CH2-Si...)

 Step 2: Nucleophilic Substitution
(KI catalyst, Heat)

Nucleophilic Drug
(R-NH2 or R-SH)

Click to download full resolution via product page

Caption: Two-stage immobilization strategy. Step 1 anchors the silane to the silica substrate.

Step 2 utilizes the chloroethyl tail to covalently bind a drug molecule via nucleophilic

substitution.

Experimental Note on Step 2 (Substitution)
The chloride on the ethyl group is a primary alkyl halide but is not exceptionally reactive due to

the proximity of the silicon atom (beta-silicon effect is less relevant here than in vinyl silanes,

but steric hindrance applies).

Optimization: Reactions with amines often require an iodide catalyst (e.g., NaI or KI) to

convert the chloro- linker to a more reactive iodo- linker in situ (Finkelstein condition).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. apacpharma.com [apacpharma.com]

2. Category of chemicals: Silane reagent - chemBlink [chemblink.com]

3. Silanes & Silicon Compounds - Gelest, Inc. [gelest.com]

To cite this document: BenchChem. [Technical Monograph: 2-
Chloroethylmethyldichlorosilane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581314#2-chloroethylmethyldichlorosilane-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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